Cas no 338757-54-3 (5-Bromo-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinol)

• Product Name: 5-Bromo-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinol
• CAS No: 338757-54-3
• CID: 4647678
• Update Time: 2025-06-08

5-Bromo-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinol Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridinylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyridinylpyrimidines

Additional information on 5-Bromo-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinol

5-Bromo-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinol: A Comprehensive Overview

The compound 5-Bromo-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinol, identified by the CAS number 338757-54-3, is a highly specialized organic molecule with significant potential in various fields of research and application. This compound belongs to the class of pyrimidinols, which are known for their versatile chemical properties and biological activities. The structure of this molecule is characterized by a pyrimidine ring system, which is a six-membered ring containing two nitrogen atoms at positions 1 and 3, with substituents attached at positions 2, 4, 5, and 6.

The substituents on the pyrimidine ring contribute significantly to the compound's unique properties. At position 2, there is a pyridinyl group, specifically a 2-pyridinyl group, which introduces aromaticity and potential for hydrogen bonding. The bromine atom at position 5 adds electron-withdrawing effects, enhancing the molecule's reactivity and stability. Additionally, the trifluoromethyl group at position 6 introduces strong electron-withdrawing effects due to the presence of three fluorine atoms, further influencing the electronic properties of the molecule.

Recent studies have highlighted the importance of 5-Bromo-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinol in drug discovery and development. Its unique structure makes it a promising candidate for targeting various biological pathways, including those involved in cancer, inflammation, and neurodegenerative diseases. Researchers have explored its potential as a kinase inhibitor, where its ability to bind to specific protein targets has shown promising results in vitro and in vivo models.

The synthesis of this compound involves a series of intricate organic reactions, including nucleophilic substitutions, oxidations, and cyclizations. The use of advanced synthetic techniques has enabled chemists to achieve high yields and purity levels, making it suitable for large-scale production and subsequent applications in pharmaceuticals and biotechnology.

In terms of physical properties, 5-Bromo-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinol exhibits a high melting point due to its rigid structure and strong intermolecular hydrogen bonding. Its solubility in various solvents is moderate, which is advantageous for formulation purposes in drug delivery systems. The compound's stability under different environmental conditions has also been extensively studied, ensuring its suitability for long-term storage and transportation.

The application of computational chemistry tools has further enhanced our understanding of this compound's behavior at the molecular level. Quantum mechanical calculations have provided insights into its electronic structure, reactivity, and interaction with biological macromolecules such as proteins and DNA. These studies have paved the way for rational drug design strategies tailored to optimize its therapeutic potential while minimizing adverse effects.

In conclusion, 5-Bromo-2-(2-pyridinyl)-6-(trifluoromethyl)-4-pyrimidinol (CAS No: 338757-54-3) stands out as a remarkable example of how advanced chemical synthesis and cutting-edge research can lead to innovative solutions in medicine and beyond. Its unique structural features, combined with its versatile chemical properties, continue to make it a focal point in scientific investigations aimed at improving human health and well-being.